Cas no 100191-94-4 (1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride)

• Product Name: 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride
• CAS No: 100191-94-4
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 4558616
• Update Time: 2025-05-21

1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxynaphthalen-1-yl)methanamine hydrochloride
• 1-(aminomethyl)-2-methoxynaphthalene hydrochloride
• (2-methoxynaphthalen-1-yl)methanamine hydrochloride
• 2-methoxy-1-naphthylmethylamine hydrochloride
• (2-methoxynaphthalen-1-yl)methanamine;hydrochloride
• 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride

• Inchi： 1S/C12H13NO.ClH/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13;/h2-7H,8,13H2,1H3;1H
• InChI Key： BPKXQGVMCBMONJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=C2C=CC=CC2=C1CN

Computed Properties

• Exact Mass: 223.076392g/mol
• Monoisotopic Mass: 223.076392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 223.7g/mol

Additional information on 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride

1-(2-Methoxynaphthalen-1-yl)methanamine Hydrochloride: A Comprehensive Overview

1-(2-Methoxynaphthalen-1-yl)methanamine hydrochloride is a compound with the CAS number 100191-94-4, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a methoxy group and an amine functionality. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable tool in various research and industrial applications.

The naphthalene moiety in 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride contributes to its aromatic stability and electronic properties. The methoxy group attached at the 2-position of the naphthalene ring introduces electron-donating effects, which can influence the compound's reactivity and interactions with other molecules. This makes it a promising candidate for applications in drug design, where fine-tuning electronic properties is crucial for achieving desired biological activities.

Recent studies have explored the potential of 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride in the development of novel pharmaceutical agents. Researchers have investigated its ability to act as a precursor for more complex molecules, leveraging its structural versatility to create compounds with enhanced bioavailability and efficacy. For instance, its role as an intermediate in the synthesis of bioactive compounds has been highlighted in several peer-reviewed journals, underscoring its importance in modern drug discovery pipelines.

In addition to its pharmacological applications, 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride has also found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in the synthesis of advanced materials, such as organic semiconductors and coordination polymers. Recent advancements in this area have demonstrated how this compound can be employed to create materials with tailored electronic properties, opening new avenues for applications in electronics and optoelectronics.

The synthesis of 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial settings. The availability of this compound as a hydrochloride salt also facilitates its handling and storage, making it a practical choice for large-scale applications.

From an analytical standpoint, 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These studies have provided valuable insights into its molecular structure, conformational flexibility, and electronic transitions. Such detailed characterization is essential for understanding the compound's behavior in different chemical environments and for predicting its reactivity in various reactions.

Looking ahead, the continued exploration of 1-(2-methoxynaphthalen-1-yl)methanamine hydrochloride is expected to yield further breakthroughs in both basic research and applied sciences. Its unique combination of structural features positions it as a key player in the development of innovative solutions across diverse disciplines. As researchers continue to unlock its potential, this compound will undoubtedly remain at the forefront of scientific advancements.